![molecular formula C22H16ClN3O4 B6017359 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide](/img/structure/B6017359.png)
2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide is a compound that has been extensively studied for its potential use in scientific research. This compound is also known as MLCK inhibitor 1, and it is a potent inhibitor of myosin light chain kinase (MLCK). MLCK is an enzyme that plays a crucial role in the regulation of smooth muscle contraction, and its inhibition can have significant effects on various physiological and biochemical processes.
Mechanism of Action
The mechanism of action of 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide involves the inhibition of MLCK. MLCK is an enzyme that phosphorylates the myosin light chain, leading to the activation of myosin and subsequent smooth muscle contraction. Inhibition of MLCK by this compound prevents the phosphorylation of myosin light chain, leading to the relaxation of smooth muscle.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific system being studied. In general, however, the inhibition of MLCK by this compound leads to the relaxation of smooth muscle. This can have significant effects on various physiological processes, including blood pressure regulation, gastrointestinal motility, and respiratory function.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide in lab experiments is its potent inhibition of MLCK. This makes it a valuable tool for studying smooth muscle contraction and its regulation. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it challenging to use in certain experiments.
Future Directions
There are several potential future directions for research involving 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide. One area of interest is the development of more potent MLCK inhibitors that can be used to study smooth muscle contraction in greater detail. Another potential direction is the investigation of the effects of MLCK inhibition on other physiological processes, such as wound healing and inflammation. Additionally, the potential use of this compound as a therapeutic agent for various smooth muscle-related disorders warrants further investigation.
Synthesis Methods
The synthesis of 2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide involves several steps. The first step is the synthesis of 5-nitro-2-chlorobenzoic acid, which is then reacted with 2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline to form the desired product. The synthesis of this compound has been reported in several research articles, and it is a well-established method.
Scientific Research Applications
2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide has been extensively studied for its potential use in scientific research. One of the primary applications of this compound is in the study of smooth muscle contraction. MLCK plays a crucial role in the regulation of smooth muscle contraction, and its inhibition by this compound can have significant effects on various physiological and biochemical processes.
properties
IUPAC Name |
2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClN3O4/c1-12-3-8-20-19(9-12)25-22(30-20)14-5-4-13(2)18(10-14)24-21(27)16-11-15(26(28)29)6-7-17(16)23/h3-11H,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXGDGZZLPLPZBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.